N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide

• Molecular Formula: C28H28N2O2S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C28H28N2O2S/c1-4-10-25-27(22-15-17-23(32-3)18-16-22)29-28(33-25)30(24-14-9-8-11-20(24)2)26(31)19-21-12-6-5-7-13-21/h5-9,11-18H,4,10,19H2,1-3H3
• InChI Key: XZGSIFIROAHNDE-UHFFFAOYSA-N
• SMILES: CCCC1=C(N=C(S1)N(C2=CC=CC=C2C)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide, also known as MPPT, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPPT is a thiazolylamide derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide is not fully understood. However, it is believed that N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide exerts its effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation.
Biochemical and Physiological Effects:
N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been shown to have antioxidant properties and to be neuroprotective. N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has also been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide in lab experiments is its low toxicity. N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been shown to have low toxicity in animal studies, making it a potentially safe compound to use in research. However, one limitation of using N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide. One area of research is to further elucidate the mechanism of action of N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide. Additionally, more research is needed to determine the potential therapeutic uses of N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide, particularly in the treatment of cancer and inflammatory diseases. Finally, more research is needed to determine the safety and efficacy of N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide in humans.

Synthesis Methods

The synthesis of N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide involves the reaction of 4-methoxybenzaldehyde with propylamine and 2-methylphenylamine to form the intermediate product, 4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-amine. This intermediate is then reacted with phenylacetyl chloride to form N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide.

Scientific Research Applications

N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been extensively studied for its potential use in scientific research. One area of research where N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has shown promise is in the treatment of cancer. N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-[4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-yl]-N-(2-methylphenyl)-2-phenylacetamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.